Sedanolide
Sedanolide
Neocnidilide, also known as sedanolide, belongs to the class of organic compounds known as isobenzofurans. These are organic aromatic compounds containing an isobenzofuran moiety. Neocnidilide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, neocnidilide is primarily located in the membrane (predicted from logP). Neocnidilide is a herbal tasting compound that can be found in coriander, dill, green vegetables, and wild celery. This makes neocnidilide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
6415-59-4
VCID:
VC0190483
InChI:
InChI=1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3
SMILES:
Molecular Formula:
C12H18O2
Molecular Weight:
194.27 g/mol
Sedanolide
CAS No.: 6415-59-4
Natural Products
VCID: VC0190483
Molecular Formula: C12H18O2
Molecular Weight: 194.27 g/mol
| CAS No. | 6415-59-4 |
|---|---|
| Product Name | Sedanolide |
| Molecular Formula | C12H18O2 |
| Molecular Weight | 194.27 g/mol |
| IUPAC Name | 3-butyl-3a,4,5,6-tetrahydro-3H-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3 |
| Standard InChIKey | UPJFTVFLSIQQAV-UHFFFAOYSA-N |
| Canonical SMILES | CCCCC1C2CCCC=C2C(=O)O1 |
| Melting Point | Mp 34.5-35 ° (24-27 °) 34.5-35°C |
| Physical Description | Solid |
| Description | Neocnidilide, also known as sedanolide, belongs to the class of organic compounds known as isobenzofurans. These are organic aromatic compounds containing an isobenzofuran moiety. Neocnidilide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, neocnidilide is primarily located in the membrane (predicted from logP). Neocnidilide is a herbal tasting compound that can be found in coriander, dill, green vegetables, and wild celery. This makes neocnidilide a potential biomarker for the consumption of these food products. |
| Synonyms | neocnidilide neocnidilide, (cis)-isomer neocnidilide, (trans)-isomer neocnidilide, cis-(-)-isomer sedanolide |
| PubChem Compound | 5018391 |
| Last Modified | Nov 11 2021 |
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